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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B185860

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount to ensuring both laboratory safety and environmental
protection. This document provides a comprehensive, step-by-step guide for the proper
disposal of TINUVIN-1130, a hydroxyphenyl-benzotriazole class UV absorber. Adherence to
these procedures is critical due to the chemical's potential for skin sensitization and its
classification as toxic to aquatic life with long-lasting effects.[1][2][3][4]

Immediate Safety and Hazard Information

Before handling TINUVIN-1130, it is essential to be aware of its primary hazards. This
information is critical for preventing accidental exposure and ensuring a safe laboratory
environment.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b185860?utm_src=pdf-interest
https://www.benchchem.com/product/b185860?utm_src=pdf-body
https://dispersions-resins-products.basf.us/download-file?material=000000000030080322&language=en&sbgv=SDS_GEN_US&salesOrg=US01&title=TINUVIN%C2%AE%201130
https://www.chemicalbook.com/msds/Tinuvin-1130.htm
https://www.guidechem.com/msds/104810-47-1.html
https://www.chemicalbook.com/msds/Tinuvin-1130.pdf
https://www.benchchem.com/product/b185860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Precautionary Statements

Hazard Classification Description .

(Prevention)

P261: Avoid breathing mist,

vapors, or spray.[1][2][3] P272:
Skin Sensitization (Category May cause an allergic skin Contaminated work clothing
1A) reaction.[1][2][3] should not be allowed out of

the workplace.[1][2] P280:
Wear protective gloves.[1][2][3]

Hazardous to the Aquatic ]
) ) o P273: Avoid release to the
Environment (Acute, Category Toxic to aquatic life.[1] ]
environment.[1][2][3]

2)
Hazardous to the Aquatic ) o ) ]
) ) Toxic to aquatic life with long P273: Avoid release to the
Environment (Chronic, ) )
lasting effects.[1][2][3] environment.[1][2][3]

Category 2)

Personal Protective Equipment (PPE): When handling TINUVIN-1130, always use appropriate
personal protective equipment. This includes:

Eye Protection: Safety glasses with side-shields or chemical workers' goggles.[5]

Hand Protection: Impervious gloves.[5]

Skin and Body Protection: A lab coat or protective clothing to prevent skin contact.[5]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling mists or
vapors, use a NIOSH-approved respirator.[1][5]

Step-by-Step Disposal Protocol for TINUVIN-1130

The guiding principle for the disposal of TINUVIN-1130 is the prevention of its release into the
environment.[1][2][3] Under no circumstances should this chemical be discharged into drains,
surface waters, or groundwater.[1]

1. Waste Collection and Storage:
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Collect all waste TINUVIN-1130, including unused product and contaminated materials, in a
designated, closable, and properly labeled container.[5]

Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials such as oxidizing agents.[1][6]

. Management of Spills:

In the event of a spill, immediately contain the material using an absorbent, non-combustible
material like sand.[5]

Carefully shovel the absorbed material into a suitable container for disposal.[5]

Thoroughly clean the spill area, and collect all cleaning materials for disposal as hazardous
waste.[5]

. Disposal of Contaminated Materials:

Any materials that have come into contact with TINUVIN-1130, such as personal protective
equipment, absorbent pads, and cleaning supplies, must be treated as hazardous waste.

Place these materials in the designated waste container for TINUVIN-1130.

. Final Disposal:

The final disposal of TINUVIN-1130 waste must be conducted in strict accordance with all
applicable federal, state, and local regulations.[1][5]

Engage a licensed hazardous waste disposal company to handle the transportation and final
treatment of the waste.

The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and a scrubber.[5]

. Empty Container Disposal:

Empty containers of TINUVIN-1130 should be triple-rinsed (or the equivalent). The rinsate
should be collected and treated as hazardous waste.
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e To prevent reuse, the container should be punctured or crushed.[1][3]

o Dispose of the container in accordance with local regulations, which may include disposal in
a sanitary landfill or through a licensed waste management service.[3]

The following diagram illustrates the decision-making process for the proper disposal of
TINUVIN-1130.
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TINUVIN-1130 Waste Generated
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Caption: TINUVIN-1130 Disposal Workflow.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b185860?utm_src=pdf-body-img
https://www.benchchem.com/product/b185860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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